Cas no 2034513-58-9 (ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate)

• Product Name: ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate
• CAS No: 2034513-58-9
• MF: C₁₈H₂₅N₃O₅
• MW: 363.40820479393
• CID: 5896478
• PubChem ID: 92130723
• Update Time: 2025-06-23

ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate
• ethyl 4-[(7-methoxy-5-oxo-2,3-dihydro-1H-indolizine-8-carbonyl)amino]piperidine-1-carboxylate
• 2034513-58-9
• AKOS026695844
• ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamido)piperidine-1-carboxylate
• F6530-0322

• Inchi： 1S/C18H25N3O5/c1-3-26-18(24)20-9-6-12(7-10-20)19-17(23)16-13-5-4-8-21(13)15(22)11-14(16)25-2/h11-12H,3-10H2,1-2H3,(H,19,23)
• InChI Key： CYJWZRFEBNSJKD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N2CCCC2=C1C(NC1CCN(C(=O)OCC)CC1)=O)=O

Computed Properties

• Exact Mass: 363.17942091g/mol
• Monoisotopic Mass: 363.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.2Ų

Additional information on ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate

Introduction to Ethyl 4-(7-Methoxy-5-Oxo-1,2,3,5-Tetrahydroindolizine-8-Amido)Piperidine-1-Carboxylate

Ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate is a complex organic compound with the CAS registry number 2034513-58-9. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with an amide group linked to a tetrahydroindolizine moiety and an ethyl ester group.

The tetrahydroindolizine ring system is a key structural element of this compound. It is characterized by a bicyclic structure with one oxygen atom at position 5 and a methoxy group at position 7. The amide linkage at position 8 further enhances the compound's functional diversity. The piperidine ring, on the other hand, provides a rigid framework that can influence the compound's pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research has shown that the tetrahydroindolizine moiety can act as a scaffold for designing inhibitors of certain enzymes involved in disease pathways. The methoxy group at position 7 is particularly important as it may contribute to the compound's ability to interact with biological targets through hydrogen bonding or other non-covalent interactions.

In terms of synthesis, ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound compared to traditional methods.

From an applications perspective, this compound has shown promise in preclinical studies as a potential anti-inflammatory agent. Its ability to modulate key inflammatory pathways makes it a candidate for further investigation in models of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Moreover, computational studies have revealed that the ethyl ester group at position 1 of the piperidine ring plays a crucial role in determining the compound's lipophilicity and permeability across biological membranes. This property is essential for ensuring that the compound can reach its intended site of action within the body.

In conclusion, ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-amido)piperidine-1-carboxylate represents an exciting area of research in medicinal chemistry. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies against various diseases. As research continues to unfold, this compound holds the potential to contribute significantly to the development of innovative treatments in the near future.